4,5-Bis(4-chlorophenyl)-4h-1,2,4-triazole-3-thiol

• IUPAC Name: 3,4-bis(4-chlorophenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C14H9Cl2N3S/c15-10-3-1-9(2-4-10)13-17-18-14(20)19(13)12-7-5-11(16)6-8-12/h1-8H,(H,18,20)
• InChI Key: SRHQEOHMRBILGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NNC(=S)N2C3=CC=C(C=C3)Cl)Cl
• Molecular Formula: C14H9Cl2N3S
• DSSTOX Substance ID: DTXSID601324144
• Molecular Weight: 322.2 g/mol
• Solubility: 20.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 31405-28-4

Description

4,5-Bis(4-chlorophenyl)-4h-1,2,4-triazole-3-thiol, also known as BCT, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. It belongs to the class of triazole derivatives and has been studied for its ability to inhibit certain enzymes and proteins in the body.

Scientific Research Applications

Antimicrobial Activities

The synthesis and evaluation of antimicrobial activities of derivatives of 4,5-Bis(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol have been extensively studied. For instance, Purohit et al. (2011) synthesized new 1,3,4-thiadiazoles and 1,3,4-thiadiazines containing 1,2,4-Triazolo nucleus, demonstrating significant inhibition against bacterial and fungal growth, highlighting their potential as antimicrobial agents D. H. Purohit, B. Dodiya, R. M. Ghetiya, P. B. Vekariya, & H. Joshi, 2011.

Corrosion Inhibition

The compound's derivatives have been investigated for their corrosion inhibition properties. Bentiss et al. (2007) studied the adsorption of 4H-1,2,4-triazole derivatives on mild steel surfaces in hydrochloric acid, finding these derivatives to be effective corrosion inhibitors F. Bentiss, M. Bouanis, B. Mernari, M. Traisnel, H. Vezin, & M. Lagrenée, 2007. Another study by Lagrenée et al. (2002) further supports the high efficacy of these compounds in inhibiting mild steel corrosion in acidic media M. Lagrenée, B. Mernari, M. Bouanis, M. Traisnel, & F. Bentiss, 2002.

Synthesis of Novel Compounds

Research has also focused on synthesizing novel compounds from 4,5-Bis(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol. Ashry et al. (2006) developed a method for the synthesis and alkylation of 5-(3-chlorobenzo[b]thien-2-yl)-4H-1,2,4-triazole-3-thiol under both classical and microwave conditions, showcasing the versatility of this compound in organic synthesis E. Ashry, A. Kassem, H. Abdel-Hamid, F. Louis, Sherine N. Khattab, & M. Aouad, 2006.